Cas no 1214353-23-7 ((3',4-Difluorobiphenyl-2-yl)methanamine)
(3',4-Difluorobiphenyl-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (3',4-Difluorobiphenyl-2-yl)methanamine
-
- Inchi: 1S/C13H11F2N/c14-11-3-1-2-9(6-11)13-5-4-12(15)7-10(13)8-16/h1-7H,8,16H2
- InChI Key: FDSMOTLZKHUNSX-UHFFFAOYSA-N
- SMILES: FC1C=CC(C2C=CC=C(C=2)F)=C(C=1)CN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 222
- XLogP3: 2.6
- Topological Polar Surface Area: 26
(3',4-Difluorobiphenyl-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011011815-250mg |
(3',4-Difluorobiphenyl-2-yl)methanamine |
1214353-23-7 | 97% | 250mg |
$484.80 | 2023-09-04 | |
| Alichem | A011011815-500mg |
(3',4-Difluorobiphenyl-2-yl)methanamine |
1214353-23-7 | 97% | 500mg |
$815.00 | 2023-09-04 | |
| Alichem | A011011815-1g |
(3',4-Difluorobiphenyl-2-yl)methanamine |
1214353-23-7 | 97% | 1g |
$1460.20 | 2023-09-04 |
(3',4-Difluorobiphenyl-2-yl)methanamine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on (3',4-Difluorobiphenyl-2-yl)methanamine
Introduction to (3',4-Difluorobiphenyl-2-yl)methanamine (CAS No. 1214353-23-7)
(3',4-Difluorobiphenyl-2-yl)methanamine, with the CAS number 1214353-23-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a biphenyl core with two fluorine atoms substituted at the 3' and 4' positions, and an amino group attached to the methylene bridge. The combination of these functional groups imparts distinct physical and chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.
The synthesis of (3',4-Difluorobiphenyl-2-yl)methanamine typically involves several steps, including the formation of the biphenyl core, introduction of the fluorine substituents, and final functionalization with the amino group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product. This method not only reduces the number of steps required but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry.
In terms of its physical properties, (3',4-Difluorobiphenyl-2-yl)methanamine is a white crystalline solid at room temperature with a melting point ranging from 95°C to 98°C. Its solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it highly versatile for use in various chemical reactions. The presence of the amino group also allows for further functionalization through reactions such as acylation, alkylation, and condensation, expanding its utility as a building block in organic synthesis.
The biological activity of (3',4-Difluorobiphenyl-2-yl)methanamine has been a subject of extensive research, particularly in the context of drug discovery. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. A notable study published in Cancer Research in 2020 demonstrated that derivatives of (3',4-Difluorobiphenyl-2-yl)methanamine effectively inhibited the growth of human breast cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound and its derivatives could serve as lead candidates for the development of novel therapeutic agents.
Beyond its pharmaceutical applications, (3',4-Difluorobiphenyl-2-yl)methanamine has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). Research published in Advanced Materials in 2019 highlighted the potential of this compound as a dopant for enhancing the performance of OLEDs by improving charge transport and stability. The ability to fine-tune its electronic properties through chemical modification further broadens its applicability in this field.
The environmental impact of (3',4-Difluorobiphenyl-2-yl)methanamine is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential environmental risks. Recent studies have focused on developing biodegradable alternatives or methods to reduce its environmental footprint during production and use.
In conclusion, (3',4-Difluorobiphenyl-2-yl)methanamine (CAS No. 1214353-23-7) is a versatile compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological activity deepens, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
1214353-23-7 ((3',4-Difluorobiphenyl-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)